Cas no 1881275-87-1 (((2S,3S)-2-Methylmorpholin-3-yl)methanol hydrochloride)

• Product Name: ((2S,3S)-2-Methylmorpholin-3-yl)methanol hydrochloride
• CAS No: 1881275-87-1
• MF: C₆H₁₄ClNO₂
• MW: 167.633861064911
• MDL: MFCD26792454
• CID: 5152941
• PubChem ID: 53338733
• Update Time: 2026-03-03

((2S,3S)-2-Methylmorpholin-3-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• ((2S,3S)-2-Methylmorpholin-3-yl)methanol hydrochloride
• 3-Morpholinemethanol, 2-methyl-, hydrochloride, (2S,3S)-
• 1881275-87-1
• ((2S,3S)-2-Methylmorpholin-3-yl)methanolhydrochloride
• [(2S,3S)-2-methylmorpholin-3-yl]methanol;hydrochloride
• CS-0448905

• MDL： MFCD26792454
• Inchi： 1S/C6H13NO2.ClH/c1-5-6(4-8)7-2-3-9-5;/h5-8H,2-4H2,1H3;1H/t5-,6-;/m0./s1
• InChI Key： BYIGEAMZJNAXFT-GEMLJDPKSA-N
• SMILES： C([C@@H]1NCCO[C@H]1C)O.Cl

Computed Properties

• Exact Mass: 167.0713064g/mol
• Monoisotopic Mass: 167.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5Ų

Additional information on ((2S,3S)-2-Methylmorpholin-3-yl)methanol hydrochloride

Comprehensive Overview of ((2S,3S)-2-Methylmorpholin-3-yl)methanol hydrochloride (CAS No. 1881275-87-1)

The compound ((2S,3S)-2-Methylmorpholin-3-yl)methanol hydrochloride (CAS No. 1881275-87-1) is a chiral morpholine derivative that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique stereochemistry and functional groups make it a valuable intermediate in the synthesis of bioactive molecules. The hydrochloride salt form enhances its solubility and stability, which is critical for laboratory and industrial applications. Researchers often explore its role in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the most searched questions about this compound revolves around its synthetic routes and stereoselective preparation. Given the rising demand for enantiomerically pure compounds, the (2S,3S)-configuration of this molecule is of particular interest. Recent studies highlight its utility in asymmetric synthesis, where it serves as a building block for chiral ligands and catalysts. Additionally, its methanol hydrochloride group offers versatility for further derivatization, making it a favorite among medicinal chemists.

In the context of green chemistry, researchers are increasingly investigating sustainable methods to produce ((2S,3S)-2-Methylmorpholin-3-yl)methanol hydrochloride. Topics such as catalyst recycling, solvent-free reactions, and biocatalysis are trending in scientific discussions. This aligns with the global push toward environmentally friendly synthetic practices. The compound’s potential applications in biodegradable materials and renewable energy sectors further amplify its relevance.

From a commercial perspective, the pharmaceutical industry seeks high-purity batches of this compound for preclinical and clinical trials. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure quality control. Suppliers often highlight its CAS No. 1881275-87-1 as a key identifier, catering to researchers who prioritize traceability and regulatory compliance. The compound’s patent landscape is another hot topic, with several filings exploring its use in novel drug formulations.

Another area of interest is the compound’s physicochemical properties, such as its melting point, solubility profile, and stability under various conditions. These parameters are crucial for formulation scientists working on drug delivery systems. For instance, its hydrochloride salt form may influence bioavailability and pharmacokinetics, which are critical factors in drug development. Recent publications have also examined its crystal structure, providing insights into its solid-state behavior.

In summary, ((2S,3S)-2-Methylmorpholin-3-yl)methanol hydrochloride (CAS No. 1881275-87-1) is a multifaceted compound with broad applications in drug discovery, asymmetric synthesis, and sustainable chemistry. Its stereochemical purity, functional versatility, and commercial availability make it a staple in modern research laboratories. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing precision medicine and green synthetic methodologies.